Cas no 2142987-11-7 ((1H-imidazol-5-yl)methanesulfonyl chloride)

(1H-Imidazol-5-yl)methanesulfonyl chloride is a reactive sulfonyl chloride derivative featuring an imidazole heterocycle, making it a valuable intermediate in organic synthesis and pharmaceutical applications. Its key advantages include high reactivity as an electrophile, enabling efficient sulfonylation of amines, alcohols, and other nucleophiles to form sulfonamide or sulfonate derivatives. The imidazole moiety enhances its utility in medicinal chemistry, particularly in designing bioactive molecules targeting enzyme inhibition or receptor modulation. The compound’s stability under controlled conditions ensures reliable handling in synthetic workflows. Its structural versatility allows for further functionalization, making it a preferred choice for researchers developing novel heterocyclic compounds or probing biochemical interactions. Proper storage under anhydrous conditions is recommended to maintain reactivity.
(1H-imidazol-5-yl)methanesulfonyl chloride structure
2142987-11-7 structure
Product Name:(1H-imidazol-5-yl)methanesulfonyl chloride
CAS No:2142987-11-7
MF:C4H5ClN2O2S
MW:180.612698316574
CID:6422746
PubChem ID:18682693
Update Time:2025-05-19

(1H-imidazol-5-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • (1H-imidazol-5-yl)methanesulfonyl chloride
    • 1H-Imidazole-5-methanesulfonyl chloride
    • 2142987-11-7
    • EN300-1989447
    • Inchi: 1S/C4H5ClN2O2S/c5-10(8,9)2-4-1-6-3-7-4/h1,3H,2H2,(H,6,7)
    • InChI Key: CUOKTDFECZNCLR-UHFFFAOYSA-N
    • SMILES: C1NC(CS(Cl)(=O)=O)=CN=1

Computed Properties

  • Exact Mass: 179.9760263g/mol
  • Monoisotopic Mass: 179.9760263g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 71.2Ų

Experimental Properties

  • Density: 1.646±0.06 g/cm3(Predicted)
  • Boiling Point: 440.6±28.0 °C(Predicted)
  • pka: 11.87±0.10(Predicted)

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Additional information on (1H-imidazol-5-yl)methanesulfonyl chloride

Introduction to (1H-imidazol-5-yl)methanesulfonyl chloride (CAS No. 2142987-11-7)

(1H-imidazol-5-yl)methanesulfonyl chloride, with the CAS number 2142987-11-7, is a significant compound in the field of chemical biology and pharmaceutical research. This compound has garnered attention due to its versatile applications in the synthesis of various bioactive molecules and its role as an intermediate in drug development. The imidazole moiety, a prominent feature of this molecule, is well-known for its stability and reactivity, making it a valuable building block in medicinal chemistry.

The methanesulfonyl chloride group attached to the imidazole ring introduces a reactive sulfonylating functionality, which is highly useful in the formation of sulfonamide derivatives. Sulfonamides are a class of heterocyclic compounds that have been extensively studied for their pharmacological properties. They exhibit a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The incorporation of the methanesulfonyl chloride group into the imidazole framework enhances the compound's utility as a synthetic intermediate, facilitating the preparation of more complex molecules.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting various diseases. Among these diseases, cancer remains a major global health challenge. The development of targeted therapies has been a cornerstone in improving patient outcomes. Compounds like (1H-imidazol-5-yl)methanesulfonyl chloride play a crucial role in this endeavor by serving as key intermediates in the synthesis of small-molecule inhibitors.

One of the most compelling applications of (1H-imidazol-5-yl)methanesulfonyl chloride is in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often dysregulated in cancer cells. Inhibiting these kinases can lead to the disruption of abnormal signaling pathways, thereby inhibiting tumor growth and proliferation. Researchers have leveraged the reactivity of the methanesulfonyl chloride group to introduce sulfonamide linkages into kinase inhibitors, enhancing their binding affinity and efficacy.

The imidazole ring itself has been extensively studied for its potential as a pharmacophore. Imidazole derivatives exhibit diverse biological activities, including antifungal, antibacterial, and antiviral properties. The structural flexibility of the imidazole ring allows for modifications that can fine-tune its pharmacological properties. This has led to the development of several imidazole-based drugs that have entered clinical use. The compound (1H-imidazol-5-yl)methanesulfonyl chloride , with its unique combination of functional groups, represents an exciting opportunity for further exploration.

In addition to its role in drug development, this compound has found applications in materials science and chemical biology. The ability to modify proteins and peptides using sulfonamides has opened up new avenues for research in protein engineering and bioconjugation chemistry. Researchers have utilized derivatives of (1H-imidazol-5-yl)methanesulfonyl chloride to develop novel probes for studying protein-protein interactions and to create site-specific modifications on biomolecules.

The synthesis of (1H-imidazol-5-yl)methanesulfonyl chloride warrants careful consideration due to its reactive nature. The methanesulfonyl chloride group is highly sensitive to moisture and nucleophiles, necessitating anhydrous conditions during synthesis and handling. Advanced synthetic techniques, such as solid-phase synthesis and flow chemistry, have been employed to improve yields and purity while maintaining stability.

The growing interest in green chemistry has also influenced the synthesis of this compound. Researchers are exploring sustainable methods to produce (1H-imidazol-5-yl)methanesulfonyl chloride , minimizing waste and reducing environmental impact. These efforts align with broader initiatives to promote sustainable practices in pharmaceutical manufacturing.

In conclusion, (1H-imidazol-5-yl)methanesulfonyl chloride, CAS No. 2142987-11-7, is a multifaceted compound with significant applications in pharmaceutical research and chemical biology. Its unique structure and reactivity make it an invaluable tool for synthesizing bioactive molecules and developing novel therapeutic agents. As research continues to evolve, this compound is poised to play an even greater role in advancing our understanding of disease mechanisms and developing innovative treatments.

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